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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Profile of a Versatile Reagent
Ethoxycarbonyl isocyanate (CAS No. 19617-43-7) is a bifunctional organic compound

featuring both an ester and a highly reactive isocyanate group.[1][2] Its chemical structure, with

the molecular formula C₄H₅NO₃, makes it a valuable reagent in organic synthesis.[1][2][3] The

isocyanate moiety serves as a potent electrophile, readily reacting with nucleophiles such as

alcohols, amines, and even water. This reactivity is harnessed by medicinal chemists and

materials scientists to introduce the ethoxycarbonyl group into molecules, facilitating the

synthesis of a wide array of compounds, including carbamates, ureas, and other derivatives

crucial for drug discovery and polymer chemistry. Understanding its core physical properties is

not merely an academic exercise; it is fundamental to its safe handling, storage, and effective

application in experimental design. This guide provides an in-depth analysis of its boiling point

and density, grounded in established data and practical laboratory considerations.

Core Physical Characteristics: A Quantitative
Overview
The utility of any chemical reagent is intrinsically linked to its physical state and properties

under typical laboratory conditions. Ethoxycarbonyl isocyanate is a clear, colorless liquid at

room temperature.[1][4] A summary of its key physical data is presented below for quick

reference.
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Property Value Conditions Source(s)

Boiling Point 25 °C at 10 mmHg [1][2][4]

Density 1.115 g/mL at 25 °C [1][2][4]

Molecular Weight 115.09 g/mol [1][2][3]

Molecular Formula C₄H₅NO₃ [1][2][3]

Refractive Index n20/D 1.408 [1][4]

In-Depth Analysis of Physical Properties
Boiling Point and Thermal Stability
The reported boiling point of Ethoxycarbonyl isocyanate is 25 °C at a reduced pressure of 10

mmHg.[1][2][4] This specific data point is critically important for two primary reasons:

Purification Strategy: Reporting a boiling point under vacuum is a standard convention for

compounds that are either thermally sensitive or have a high boiling point at atmospheric

pressure. The isocyanate group is known for its reactivity and potential to undergo self-

polymerization or decomposition at elevated temperatures. Distillation at reduced pressure

allows for the purification of the compound at a much lower temperature, thereby mitigating

the risk of thermal degradation and preserving the integrity of the reagent. The choice of 10

mmHg is a practical vacuum level achievable by standard laboratory rotary vane pumps.

Implication of Thermal Lability: The necessity for vacuum distillation strongly suggests that

heating Ethoxycarbonyl isocyanate to its boiling point at atmospheric pressure (760

mmHg) would likely result in decomposition. Researchers must, therefore, avoid atmospheric

distillation. When removing solvents from reaction mixtures containing this reagent,

techniques like rotary evaporation at controlled, low temperatures are mandated.

Density and Its Practical Relevance
The density of Ethoxycarbonyl isocyanate is documented as 1.115 g/mL at 25 °C.[1][2][4]

This value, being greater than that of water, indicates that in an immiscible biphasic system

with water, it would form the lower layer. The specification of the measurement temperature (25

°C) is crucial, as density is inversely proportional to temperature; as temperature increases,
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liquids typically expand, leading to a decrease in density. For drug development professionals

and process chemists, accurate density is essential for:

Mass-Volume Conversions: Precisely calculating the molar quantities required for a reaction

when the reagent is measured by volume.

Process Engineering: Designing reactors and fluid handling systems, where density affects

flow rates, mixing, and layer separation during workup procedures.

Structural Basis of Physical Properties
The physical properties of Ethoxycarbonyl isocyanate are a direct consequence of its

molecular structure. The presence of polar carbonyl (C=O) and ether (C-O-C) functionalities,

along with the highly polar isocyanate (-N=C=O) group, induces significant dipole-dipole

interactions between molecules. These intermolecular forces are stronger than the van der

Waals forces in nonpolar molecules of similar size, leading to a relatively high boiling point that

necessitates vacuum distillation for purification.

Caption: Correlation of functional groups to physical properties.

Methodologies for Physical Property Determination
To ensure data integrity and reproducibility, the determination of physical properties must follow

standardized, validated protocols.

Protocol: Determination of Boiling Point under Reduced
Pressure
This protocol describes a standard laboratory method for determining the boiling point of a

thermally sensitive liquid like Ethoxycarbonyl isocyanate.

Objective: To measure the boiling point at a stable, reduced pressure.

Apparatus:

Round-bottom flask

Short-path distillation head with a condenser and collection flask
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Digital thermometer with an adapter

Vacuum pump and tubing

Manometer (digital or mercury)

Heating mantle with a stirrer

Procedure:

Assembly: Assemble the short-path distillation apparatus. Ensure all glass joints are properly

sealed with vacuum grease.

Sample Charging: Charge the round-bottom flask with the sample and a magnetic stir bar.

Do not fill the flask more than two-thirds full.

Vacuum Application: Connect the apparatus to the vacuum pump via a trap. Slowly and

carefully apply the vacuum, monitoring the pressure with the manometer until the target

pressure (e.g., 10 mmHg) is reached and stable.

Heating: Begin stirring and gently heat the sample using the heating mantle.

Observation: Observe the temperature at which the liquid boils and a steady condensation-

distillation rate is achieved. Record the temperature from the thermometer placed at the

vapor path. This temperature is the boiling point at the recorded pressure.

Shutdown: Once the measurement is complete, remove the heating mantle and allow the

system to cool before slowly releasing the vacuum.

Assemble Short-Path
Distillation Apparatus

Charge Sample
into Flask

Apply & Stabilize
Vacuum (10 mmHg)

Gentle Heating
with Stirring

Record Temperature
at Steady Distillation

Cool & Release
Vacuum

Click to download full resolution via product page

Caption: Workflow for vacuum boiling point determination.

Protocol: Measurement of Liquid Density
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This protocol outlines the use of a pycnometer, a highly accurate method for determining the

density of a liquid.

Objective: To accurately measure the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath (set to 25.0 °C)

Thermometer

Procedure:

Calibration: Thoroughly clean and dry the pycnometer. Weigh it empty on the analytical

balance (m₁).

Filling with Water: Fill the pycnometer with deionized water and place it in the constant

temperature bath at 25.0 °C until it reaches thermal equilibrium. Ensure the capillary in the

stopper is filled.

Weighing with Water: Remove the pycnometer from the bath, carefully dry the outside, and

weigh it (m₂). The density of water at 25.0 °C is a known standard (approx. 0.99704 g/mL).

The volume of the pycnometer (V) can be calculated: V = (m₂ - m₁) / ρ_water.

Sample Measurement: Empty and dry the pycnometer. Fill it with Ethoxycarbonyl
isocyanate.

Thermal Equilibration: Place the filled pycnometer in the 25.0 °C water bath to allow it to

reach thermal equilibrium.

Weighing with Sample: Remove the pycnometer, dry the exterior, and weigh it (m₃).

Calculation: The density of the sample (ρ_sample) is calculated as: ρ_sample = (m₃ - m₁) / V.
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Conclusion and Handling Recommendations
The physical properties of Ethoxycarbonyl isocyanate—specifically its boiling point of 25 °C

at 10 mmHg and density of 1.115 g/mL at 25 °C—are defining characteristics that dictate its

proper handling, purification, and use in synthesis.[1][2][4] The need for vacuum distillation

highlights its thermal sensitivity, mandating careful temperature control during reactions and

solvent removal. Its density is a key parameter for accurate reagent measurement and process

scale-up. Adherence to established protocols for its handling and characterization is paramount

for achieving safe, reproducible, and successful scientific outcomes. Given its hazardous

nature as a flammable, harmful, and irritating substance, appropriate personal protective

equipment should always be used, and it should be stored in a cool, designated area.[1][2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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